Cas no 864754-17-6 (1-(1,3-dioxolan-2-ylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(1,3-dioxolan-2-ylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 864754-17-6
• MF: C₁₃H₂₁BN₂O₄
• MW: 280.127843618393
• MDL: MFCD08272028
• CID: 718689
• PubChem ID: 329774459
• Update Time: 2025-05-20

1-(1,3-dioxolan-2-ylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Dioxolan-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-((1,3-Dioxolan-2-yl)methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(1,3-dioxolan-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-[1,3]Dioxolan-2-ylmethyl-1H-pyrazole-4-boronic acid, pinacol ester
• 1-[1,3]Dioxolan-2-ylmethyl-1H-pyrazole-4-boronic acid
• 1-[1,3]DIOXOLAN-2-YLMETHYL-4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-1H-PYRAZOLE
• 1H-Pyrazole,1-(1,3-dioxolan-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-(1,3-dioxolan-2-ylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(1,3-Dioxolan-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
• 1-[(1,3-Dioxolan-2-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-[(1,3-Dioxolan-2-yl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• (1-((1,3-DIOXOLAN-2-YL)METHYL)-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
• 1-((1,3-Dioxolan-2-yl)methyl)-1H-pyrazole-4-boronic acid pinacol ester
• MFCD08272028
• BCP12536
• GS-5863
• CS-0054079
• 1h-pyrazole, 1-(1,3-dioxolan-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-[1,3]Dioxolan-2-ylmethyl-1H-pyrazole-4-boronic acid,pinacol ester
• DTXSID30592145
• 1-[1,3]Dioxolan-2-ylmethyl-1H-pyrazole-4-boronic acid, pinacol ester, AldrichCPR
• 864754-17-6
• 1-[1,3]Dioxolan-2-ylmethyl-1H-pyrazole-4-boronic acid pinacol ester
• SB12201
• IWEGDQUCWQFKHS-UHFFFAOYSA-N
• AKOS015960149
• SCHEMBL2535927
• 1HPyrazole, 1(1,3dioxolan2ylmethyl)4(4,4,5,5tetramethyl1,3,2dioxaborolan2yl)

• MDL： MFCD08272028
• Inchi： 1S/C13H21BN2O4/c1-12(2)13(3,4)20-14(19-12)10-7-15-16(8-10)9-11-17-5-6-18-11/h7-8,11H,5-6,9H2,1-4H3
• InChI Key： IWEGDQUCWQFKHS-UHFFFAOYSA-N
• SMILES： N1N(CC2OCCO2)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

• Exact Mass: 280.15900
• Monoisotopic Mass: 280.1594373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.21
• Melting Point: NA
• Boiling Point: 405.6℃/760mmHg
• Flash Point: 199.1°C
• Refractive Index: 1.543
• PSA: 54.74000
• LogP: 0.55520
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(1,3-dioxolan-2-ylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C(BD55348)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 1-(1,3-dioxolan-2-ylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Research Briefing on 1-(1,3-dioxolan-2-ylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 864754-17-6)

In recent years, the compound 1-(1,3-dioxolan-2-ylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 864754-17-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative has shown promising potential in various applications, particularly in drug discovery and development. The unique structural features of this compound, including the pyrazole core and the dioxaborolane moiety, make it a valuable intermediate for the synthesis of bioactive molecules and as a key component in Suzuki-Miyaura cross-coupling reactions.

Recent studies have focused on the synthesis and optimization of 1-(1,3-dioxolan-2-ylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole to enhance its stability and reactivity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize the compound and confirm its purity. Additionally, computational modeling has been utilized to predict its binding affinity and interactions with biological targets, providing insights into its potential therapeutic applications.

One of the most notable findings is the compound's role in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the boronic acid functionality of this compound allows for the formation of reversible covalent bonds with the active site residues of kinases. This mechanism has been explored in the design of next-generation inhibitors with improved selectivity and reduced off-target effects. Preliminary in vitro studies have demonstrated promising inhibitory activity against several oncogenic kinases, paving the way for further preclinical evaluation.

Furthermore, the compound's utility in bioconjugation strategies has been investigated. Its boronic ester group can undergo facile reactions with diols and other nucleophiles, enabling the development of targeted drug delivery systems and diagnostic probes. Recent work has highlighted its application in the synthesis of antibody-drug conjugates (ADCs), where it serves as a linker to attach cytotoxic payloads to monoclonal antibodies. This approach has shown enhanced therapeutic efficacy and reduced systemic toxicity in animal models.

Despite these advancements, challenges remain in the large-scale production and formulation of 1-(1,3-dioxolan-2-ylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole. Issues such as hydrolytic stability and solubility need to be addressed to facilitate its broader adoption in pharmaceutical development. Ongoing research is focused on derivatization strategies and the exploration of protective groups to improve the compound's physicochemical properties.

In conclusion, 1-(1,3-dioxolan-2-ylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural attributes and reactivity profile offer numerous opportunities for innovation in therapeutic development and bioconjugation. Continued research efforts are expected to further elucidate its potential and overcome existing limitations, ultimately contributing to the advancement of precision medicine.